4-Methylnaphthalene-1-carbonyl chloride

• IUPAC Name: 4-methylnaphthalene-1-carbonyl chloride
• InChI: InChI=1S/C12H9ClO/c1-8-6-7-11(12(13)14)10-5-3-2-4-9(8)10/h2-7H,1H3
• InChI Key: IXGMHYHWSPDNNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C2=CC=CC=C12)C(=O)Cl
• Molecular Formula: C12H9ClO
• DSSTOX Substance ID: DTXSID90647827
• Molecular Weight: 204.65 g/mol
• CAS RN: 87700-67-2

Description

4-Methylnaphthalene-1-carbonyl chloride (MNCC) is a chemical compound that belongs to the group of carbonyl chlorides. It has the molecular formula C12H9ClO and a molecular weight of 204.65 g/mol.

Molecular Structure Analysis

The molecular structure of 4-Methylnaphthalene-1-carbonyl chloride consists of a naphthalene ring with a methyl group at the 4th position and a carbonyl chloride group at the 1st position. The InChI string for this compound is InChI=1S/C12H9ClO/c1-8-6-7-11(12(13)14)10-5-3-2-4-9(8)10/h2-7H,1H3.

Physical And Chemical Properties Analysis

The physical and chemical properties of 4-Methylnaphthalene-1-carbonyl chloride include a molecular weight of 204.65 g/mol. The compound has a computed XLogP3-AA value of 4, indicating its lipophilicity. It has a topological polar surface area of 17.1 Ų, suggesting its polarity.

Scientific Research Applications

Catalytic Applications

4-Methylnaphthalene-1-carbonyl chloride shows promise in catalytic applications. For instance, research has explored its role in the acidylation process of 2-methylnaphthalene to produce 2-Methyl-6-acyl naphthalene, a precursor of polyester PEN. This process has shown significant promise when catalyzed by ferric chloride, enhancing yield and selectivity under optimal conditions, highlighting its potential in industrial synthesis (Liu Zhi-rong, 2012).

Synthesis of Pharmaceutical and Industrial Compounds

The chemical has been pivotal in the synthesis of various pharmaceutical and industrial compounds. For example, it's involved in the disproportionation of 2-methylnaphthalene, a process catalyzed by ionic liquids, showcasing its utility in the chemical industry (Li Yan-wei, 2005). Moreover, its role in the Vilsmeier reaction, particularly in the formation of carbon-carbon bonds to fully conjugated carbocycles and heterocycles, has been extensively reviewed, highlighting its significance in organic chemistry (Gurnos Jones & Stephen P. Stanforth, 2004).

Ligand in Metal-Catalyzed Coupling

4-Methylnaphthalene-1-carbonyl chloride is an essential component in the structure of certain ligands, like HMNPC, which facilitates Cu-catalyzed coupling of (hetero)aryl halides with sulfinic acid salts. This application is crucial in the pharmaceutical industry for synthesizing (hetero)aryl methylsulfones (D. Ma et al., 2017).

Role in Synthesis and Structural Elucidation

The compound plays a role in the synthesis and structural elucidation of various chemical compounds. For instance, it's involved in the synthesis of 2-methyl 6-acylnaphthalene, a process that highlights its importance in refining the purity and structure of chemical products (Jian Xi-gao, 2008).

Analytical Chemistry and Environmental Studies

In environmental studies and analytical chemistry, 4-Methylnaphthalene-1-carbonyl chloride derivatives are used to understand the dynamics of pollutants like methylnaphthalenes and polycyclic aromatic hydrocarbons, aiding in the assessment of environmental pollution and potential health risks (Zheng Li et al., 2014).

Synthesis routes and methods

Procedure details

To a solution of 0.35 g (1.89 mmol) of 4-methyl-1-napthoic acid in 3 mL of dry dichloromethane under argon, was added 2.5 ml (34.3 mmol) of thionyl chloride. The solution was refluxed for 4 hrs and the solvent and excess thionyl chloride were removed by vacuum distillation to give a red oil, which was used without further purification.